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Compound of Interest

Compound Name: 2-Chlorocinnamic acid

Cat. No.: B7723739

This guide provides an in-depth analysis of the physicochemical properties of 2-
Chlorocinnamic acid, tailored for researchers, scientists, and professionals in the field of drug
development.

Physicochemical Properties

2-Chlorocinnamic acid is an organic compound that serves as a versatile intermediate in
organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] Its
chemical structure is characterized by a chlorine substituent on the phenyl ring of cinnamic
acid.
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Property Value Source

Molecular Formula C9H7CIO2 [L12113114115]116]

Molecular Weight 182.60 g/mol [2][7]

Alternate Molecular Weight 182.604 g/mol [31[4]
White to light yellow crystalline

Appearance [1][8]
powder

CAS Number 3752-25-8 [2][3]1[4]
E)-3-(2-chlorophenyl)prop-2-

IUPAC Name ® ) ( ) phenylprop [2]
enoic acid

Melting Point 208-210 °C [8]

Insoluble in water; Soluble in
Solubili ethanol, ethyl acetate,
olubility _
chloroform, dichloromethane,

DMSO, and acetone.[8]

Synthesis and Reactivity

A common method for the synthesis of 2-Chlorocinnamic acid involves the reaction of o-
phthalaldehyde with malonic acid.[8] This compound can undergo various chemical reactions,
such as esterification and reduction, highlighting its utility as a versatile intermediate in
synthetic chemistry.[1]

Biological Significance

2-Chlorocinnamic acid has been identified as a cinnamic acid derivative that can inhibit the
hydroxylation of phenylpropanoids.[8] It has also been shown to inhibit the activity of certain
enzymes by binding to the metal ion in their active site.[1]

Experimental Workflow: General Synthesis

The following diagram illustrates a generalized workflow for the synthesis of 2-Chlorocinnamic
acid.
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Caption: Generalized synthesis workflow for 2-Chlorocinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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